Cas no 1339068-61-9 (3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol)

• Product Name: 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol
• CAS No: 1339068-61-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD18332743
• CID: 5217421
• Update Time: 2025-11-05

3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol
• 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol (ACI)

• MDL： MFCD18332743
• Inchi： 1S/C14H20O2/c1-13(2,3)11-4-6-12(7-5-11)14(15)8-9-16-10-14/h4-7,15H,8-10H2,1-3H3
• InChI Key： MYMHIMLXGPLFAJ-UHFFFAOYSA-N
• SMILES： OC1(CCOC1)C1C=CC(C(C)(C)C)=CC=1

Additional information on 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol

3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol: A Comprehensive Overview

3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol, identified by the CAS number 1339068-61-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and properties, has garnered attention for its potential applications in drug development and material science. In this article, we delve into the chemical characteristics, synthesis methods, and recent advancements in understanding its biological activities.

The chemical structure of 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol comprises a tetrahydrofuran ring fused with a substituted phenyl group. The presence of the 1,1-dimethylethyl substituent on the phenyl ring introduces steric hindrance, which plays a crucial role in determining the compound's reactivity and selectivity. This structural feature also contributes to its stability under various chemical conditions.

Recent studies have focused on the synthesis of this compound using environmentally friendly methods. Researchers have explored catalytic asymmetric synthesis to produce enantiomerically enriched samples of 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol. These methods not only enhance the yield but also reduce the environmental footprint associated with traditional synthetic routes.

In terms of biological activity, 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol has shown promising results in preclinical models. It exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol. Quantum mechanical calculations have revealed key structural motifs responsible for its bioactivity. These findings are instrumental in guiding further optimization studies aimed at enhancing its therapeutic potential.

In conclusion, 3-[4-(1,1-Dimethylethyl)phenyl]tetrahydro-3-furanol stands as a testament to the progress in modern organic chemistry and pharmacology. Its unique structure and versatile applications continue to inspire researchers across various disciplines. As ongoing studies unravel more about its properties and mechanisms of action, this compound is poised to make significant contributions to the development of novel therapeutic agents.